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Compound of Interest

Compound Name:
Methyl 2-(1,2-benzisoxazol-3-

yl)acetate

Cat. No.: B1586394 Get Quote

For researchers, medicinal chemists, and drug development professionals, the benzisoxazole

scaffold represents a privileged structure, a foundational component in a multitude of

biologically active compounds. This guide provides an in-depth, objective comparison of

Methyl 2-(1,2-benzisoxazol-3-yl)acetate and its progression to the marketed anticonvulsant,

Zonisamide, alongside other notable benzisoxazole derivatives that have demonstrated

significant therapeutic potential across various disease areas. The comparisons herein are

supported by experimental data to inform and guide future research and development

endeavors.

Introduction: The Versatility of the Benzisoxazole
Core
The fusion of a benzene ring with an isoxazole ring creates the benzisoxazole heterocycle, a

scaffold that has proven to be a fertile ground for the discovery of novel therapeutic agents.

The specific arrangement of the nitrogen and oxygen atoms within the isoxazole ring, along

with the potential for diverse substitutions on the benzene ring, allows for the fine-tuning of

physicochemical properties and biological activities. This has led to the development of drugs

with applications in neurology, oncology, and infectious diseases.
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This guide will first explore the role of Methyl 2-(1,2-benzisoxazol-3-yl)acetate as a key

intermediate in the synthesis of the well-established antiepileptic drug, Zonisamide.

Subsequently, a comparative analysis will be presented, pitting Zonisamide against other

significant benzisoxazole derivatives in the realms of anticonvulsant, antipsychotic,

antiproliferative, and antimicrobial activities.

From Intermediate to Active Pharmaceutical
Ingredient: The Journey of Methyl 2-(1,2-
benzisoxazol-3-yl)acetate to Zonisamide
Methyl 2-(1,2-benzisoxazol-3-yl)acetate is primarily recognized not for its inherent biological

activity, but as a crucial building block in the synthesis of Zonisamide.[1][2] The journey from

this methyl ester to the final active pharmaceutical ingredient (API) involves a series of well-

established chemical transformations. While direct synthesis from the methyl ester is a logical

extension, published methods often start from the corresponding carboxylic acid, 1,2-

benzisoxazole-3-acetic acid. The probable synthetic pathway is outlined below.
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Synthetic Pathway

Methyl 2-(1,2-benzisoxazol-3-yl)acetate 1,2-Benzisoxazole-3-acetic acid
Hydrolysis

1,2-Benzisoxazole-3-methanesulfonic acid
Sulfonation

1,2-Benzisoxazole-3-methanesulfonyl chloride
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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